Cas no 199938-21-1 (n'-(2-chloroacetyl)-4-methylbenzohydrazide)

• Product Name: n'-(2-chloroacetyl)-4-methylbenzohydrazide
• CAS No: 199938-21-1
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• CID: 908812
• PubChem ID: 736971
• Update Time: 2025-06-08

n'-(2-chloroacetyl)-4-methylbenzohydrazide Chemical and Physical Properties

Names and Identifiers

• n'-(2-chloroacetyl)-4-methylbenzohydrazide
• 1-(toluoyl)-2-(chloroacetyl)hydrazine
• N'-(CHLOROACETYL)-4-METHYLBENZOHYDRAZIDE
• 199938-21-1
• DTXSID10353150
• AIEOBDQXCJFDHX-UHFFFAOYSA-N
• Benzoic acid, 4-methyl-, 2-(2-chloroacetyl)hydrazide
• CS-0232837
• AKOS005199192
• DB-086308
• SCHEMBL2635927
• EN300-12904
• Z56771049
• N/'-(2-Chloroacetyl)-4-methylbenzohydrazide
• 2-chloro-N'-[(4-methylphenyl)carbonyl]acetohydrazide
• MFCD00445423
• F6782-3683

• Inchi： 1S/C10H11ClN2O2/c1-7-2-4-8(5-3-7)10(15)13-12-9(14)6-11/h2-5H,6H2,1H3,(H,12,14)(H,13,15)
• InChI Key： AIEOBDQXCJFDHX-UHFFFAOYSA-N
• SMILES： ClCC(NNC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 226.05100
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 469.6±45.0 °C at 760 mmHg
• Flash Point: 274.3±30.1 °C
• PSA: 61.69000
• LogP: 2.22600

n'-(2-chloroacetyl)-4-methylbenzohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on n'-(2-chloroacetyl)-4-methylbenzohydrazide

N'-(2-Chloroacetyl)-4-Methylbenzohydrazide (CAS No. 199938-21-1): An Overview of Its Structure, Synthesis, and Applications

N'-(2-Chloroacetyl)-4-methylbenzohydrazide (CAS No. 199938-21-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, also known as 4-methyl-N'-(2-chloroacetyl)benzohydrazide, is characterized by its unique molecular structure, which includes a hydrazide moiety and a chloroacetyl group attached to a substituted benzene ring. The combination of these functional groups imparts a range of chemical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of N'-(2-chloroacetyl)-4-methylbenzohydrazide is C₁₀H₁₁ClN₂O₂, with a molecular weight of approximately 230.66 g/mol. The compound can be synthesized through the reaction of 4-methylbenzohydrazide with chloroacetyl chloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic acyl substitution, leading to the formation of the desired product with high yield and purity.

In recent years, N'-(2-chloroacetyl)-4-methylbenzohydrazide has been explored for its potential applications in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of novel antitumor agents. Studies have shown that compounds derived from N'-(2-chloroacetyl)-4-methylbenzohydrazide exhibit significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action is believed to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis.

Beyond its medicinal applications, N'-(2-chloroacetyl)-4-methylbenzohydrazide has also found utility in materials science. For instance, it can be used as a building block for the synthesis of functional polymers and supramolecular assemblies. These materials often exhibit unique properties such as self-healing, stimuli responsiveness, and enhanced mechanical strength, making them suitable for applications in areas such as drug delivery systems and smart coatings.

The physical properties of N'-(2-chloroacetyl)-4-methylbenzohydrazide are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 155 to 157°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it amenable to various synthetic transformations and analytical techniques.

In terms of safety and handling, N'-(2-chloroacetyl)-4-methylbenzohydrazide should be stored in a cool, dry place away from sources of heat and moisture. It is advisable to handle the compound using appropriate personal protective equipment (PPE) such as gloves and goggles to minimize exposure risks. While not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound.

The environmental impact of N'-(2-chloroacetyl)-4-methylbenzohydrazide is another important consideration. Research into its biodegradability and ecotoxicological effects is ongoing, with preliminary studies suggesting that it may have low environmental persistence and toxicity when properly managed. However, further studies are needed to fully understand its long-term environmental impact.

In conclusion, N'-(2-chloroacetyl)-4-methylbenzohydrazide (CAS No. 199938-21-1) is a multifunctional organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, the importance of this compound in both academic and industrial settings is likely to grow.